Cas no 1021251-47-7 (butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021251-47-7
• MF: C₂₁H₁₉N₃O₂S₂
• MW: 409.524461984634
• CID: 5433737
• Update Time: 2025-11-07

butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ZGHWSKOCJBGTLA-DTQAZKPQSA-N
• butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C21H19N3O2S2/c1-2-3-10-26-21(25)15-6-8-17(9-7-15)23-13-16(12-22)20-24-18(14-28-20)19-5-4-11-27-19/h4-9,11,13-14,23H,2-3,10H2,1H3/b16-13+
• InChI Key： ZGHWSKOCJBGTLA-DTQAZKPQSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(N/C=C(\C#N)/C2=NC(C3SC=CC=3)=CS2)C=C1

Additional information on butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Introduction to Butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS No. 1021251-47-7)

Butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate, with the CAS number 1021251-47-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its complex arrangement of functional groups, including an amine group, a cyano group, and a conjugated system involving a phenyl ring and a thiophene ring. The presence of these functional groups contributes to its unique chemical properties and biological interactions. Specifically, the amine group and the cyano group can participate in hydrogen bonding and other forms of molecular recognition, while the conjugated system can influence electronic properties and reactivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate has been studied for its potential role in modulating these pathways. For instance, its structure suggests that it may interact with enzymes or receptors involved in signal transduction, inflammation, or cell proliferation. These interactions are critical for understanding its pharmacological effects and for developing applications in drug discovery.

The compound's< strong> thiophen-containing moiety is particularly noteworthy. Thiophenes are heterocyclic aromatic compounds that are widely found in natural products and pharmaceuticals. They are known for their ability to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In Butyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-y l]amino}benzoate, the thiophene ring is integrated into a larger framework that may enhance its binding affinity and selectivity for biological targets.

Recent studies have highlighted the importance of< strong> 1,3-thiazole derivatives in medicinal chemistry. The 1,3-thiazole scaffold is a privileged structure that has shown promise in various therapeutic areas due to its ability to interact with biological macromolecules through multiple binding modes. In Butyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1 ,3 -thiazol -2 -yl]eth -1 -en -1 -y l]amino}benzoate, the 1 ,3 -thiazole ring is linked to an ethylene backbone that further extends the molecular structure. This extension may provide additional opportunities for molecular recognition and interaction with biological targets.

The< strong>cyano group in the molecule is another key feature that warrants attention. Cyanogroupscan act as bioisosteres for other functional groups, such as hydroxyl or carbonyl groups, and can influence both the electronic properties and the solubility of the molecule. In Butyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1 ,3 -thiazol -2 -yl]eth -1 en -1 y l]amino}benzoate, the cyano group may contribute to stabilizing certain conformations of the molecule or enhancing its binding affinity through specific interactions with biological targets.

The benzoate moiety at the terminal position of the molecule adds another layer of complexity. Benzoic acid derivatives are well-known for their diverse biological activities and have been widely used in pharmaceuticals. The benzoate group can participate in hydrophobic interactions and may influence the overall solubility and bioavailability of the compound. Additionally, it can serve as a site for further functionalization or derivatization to tailor specific pharmacological properties.

In summary, Butyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 yl) -1 ,3 thiazol 02 yl]eth 11 en11 y l]amino}benzoate (CAS No.1021251477) is a multifaceted compound with potential applications in pharmaceutical research. Its unique structural features, including< strong> thiophene,< strong> 13 thiazole,and< strong>cyano groups, make it an attractive candidate for further investigation into its biological activities and pharmacological effects. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.